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Compound of Interest

Compound Name: MU1742

Cat. No.: B10856059 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on confirming the cellular target engagement of MU1742, a potent

and selective chemical probe for Casein Kinase 1 delta (CK1δ) and epsilon (CK1ε).[1][2][3]

Frequently Asked Questions (FAQs)
Q1: What is MU1742 and what are its primary cellular targets?

A1: MU1742 is a chemical probe that selectively inhibits the protein kinases CK1δ and CK1ε.[1]

[2][3] At higher concentrations, it can also inhibit CK1α.[2][4] These kinases are crucial

components of various signaling pathways, including Wnt, Hedgehog, and Hippo, which

regulate numerous cellular processes.[2][5] A structurally similar but inactive compound,

MU2027, is available as a negative control for experiments.[1][2]

Q2: How can I directly measure the binding of MU1742 to its targets in live cells?

A2: The NanoBRET™ Target Engagement Assay is a recommended method for quantifying the

interaction of MU1742 with CK1δ and CK1ε in living cells.[1][5] This technique measures the

binding of a small molecule inhibitor to a NanoLuc® luciferase-tagged protein target.

Q3: What are the expected potency values for MU1742 in cellular assays?

A3: The cellular potency of MU1742 has been determined using the NanoBRET™ assay in

HEK293 cells. The half-maximal effective concentrations (EC50) are provided in the table
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below. For cellular assays, it is recommended to use MU1742 at concentrations below 5 µM.[5]

Q4: How can I assess the functional consequences of MU1742 target engagement in cells?

A4: The functional consequences of MU1742 binding to CK1δ/ε can be evaluated by

monitoring the phosphorylation of downstream substrates. A key substrate is Dishevelled

(DVL), a central component of the Wnt signaling pathway. Inhibition of CK1δ/ε by MU1742 can

be observed as a change in the phosphorylation status of DVL3, often detected as a mobility

shift on a Western blot.[1]

Q5: What is a suitable negative control for my MU1742 experiments?

A5: The compound MU2027 is the recommended negative control for MU1742.[1][2] It is

structurally related to MU1742 but does not exhibit significant inhibitory activity against CK1

isoforms, making it ideal for distinguishing specific effects of MU1742 from off-target or

compound-specific effects.
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Issue Possible Cause Suggested Solution

No or weak signal in

NanoBRET™ assay

Suboptimal transfection

efficiency of the NanoLuc®-

CK1 fusion construct.

Optimize transfection

conditions (e.g., DNA

concentration, transfection

reagent, cell density).

Incorrect concentration of the

NanoBRET™ tracer.

Titrate the tracer to determine

the optimal concentration for

your cell type.

Low expression of the target

protein.

Use a stronger promoter or a

different cell line with higher

endogenous expression.

Inconsistent results in Western

blot for DVL3 phosphorylation

Variable cell lysis and protein

extraction.

Ensure consistent and

complete cell lysis using an

appropriate lysis buffer with

phosphatase and protease

inhibitors.

Poor antibody quality.

Use a validated antibody

specific for DVL3 and

phospho-DVL.

Cells are not synchronized.

Synchronize cell cultures to

ensure a consistent state of

the signaling pathway.

High background in TopFlash

reporter assay

Leaky promoter in the reporter

construct.

Use a reporter with a minimal

promoter and titrate the

amount of transfected plasmid.

Overexpression of pathway

components.

Optimize the amount of

transfected DVL3 and CK1ε

plasmids to avoid artificial

activation.
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The following table summarizes the in vitro and cellular potency of MU1742 against various

CK1 isoforms.

Assay Type Target Potency (IC50/EC50)

In vitro Inhibition CK1α1 7.2 nM

CK1α1L 520 nM

CK1δ 6.1 nM

CK1ε 27.7 nM

Cellular Target Engagement

(NanoBRET™)
CK1δ 47 nM

CK1ε 220 nM

CK1α1 3500 nM

Data sourced from EUbOPEN

and the Structural Genomics

Consortium.[5]

Experimental Protocols
NanoBRET™ Target Engagement Assay
This protocol is adapted from the methods used to characterize MU1742.[1][5]

Materials:

HEK293 cells

NanoLuc®-CK1δ or NanoLuc®-CK1ε fusion vector

NanoBRET™ tracer

MU1742 and MU2027 (negative control)

Opti-MEM™ I Reduced Serum Medium
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Transfection reagent (e.g., Lipofectamine® 3000)

White, opaque 96-well assay plates

Procedure:

Seed HEK293 cells in a 96-well plate at a density that will result in 80-90% confluency on the

day of the assay.

Transfect the cells with the appropriate NanoLuc®-CK1 fusion vector according to the

manufacturer's protocol.

24 hours post-transfection, prepare serial dilutions of MU1742 and MU2027.

Remove the culture medium from the cells and replace it with Opti-MEM™ containing the

NanoBRET™ tracer and the compound dilutions.

Incubate the plate at 37°C and 5% CO2 for 2 hours.

Add the NanoBRET™ substrate and read the plate on a luminometer equipped with filters for

donor (460 nm) and acceptor (610 nm) emission.

Calculate the NanoBRET™ ratio and plot the data against the compound concentration to

determine the EC50 value.

Western Blot for DVL3 Phosphorylation
This protocol assesses the functional inhibition of CK1δ/ε by MU1742.[1]

Materials:

Cell line of interest (e.g., JURKAT, HEK293)

MU1742 and MU2027

Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

Primary antibody against DVL3
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Secondary HRP-conjugated antibody

SDS-PAGE gels and Western blotting apparatus

Chemiluminescent substrate

Procedure:

Plate cells and allow them to adhere overnight.

Treat the cells with varying concentrations of MU1742 or MU2027 for a predetermined time

(e.g., 4-24 hours).

Wash the cells with ice-cold PBS and lyse them on ice.

Clarify the lysates by centrifugation and determine the protein concentration.

Separate equal amounts of protein by SDS-PAGE.

Transfer the proteins to a PVDF membrane.

Block the membrane and probe with the primary anti-DVL3 antibody overnight at 4°C.

Wash the membrane and incubate with the secondary antibody.

Develop the blot using a chemiluminescent substrate and image the results. A shift in the

molecular weight of the DVL3 band indicates a change in its phosphorylation state.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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